7-Bromo-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 7-bromo-5-(trifluoromethyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H8BrF3O/c12-6-4-8-7(2-1-3-10(8)16)9(5-6)11(13,14)15/h4-5H,1-3H2
• InChI Key: JPGOZFCNWAHTLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2C(F)(F)F)Br)C(=O)C1
• Molecular Formula: C11H8BrF3O
• Molecular Weight: 293.08 g/mol
• CAS No.: 1273673-31-6

Description

7-Bromo-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BTF, and it belongs to the family of naphthyl ketones.

Scientific Research Applications

1. Synthesis of Complex Polycyclic Hydrocarbons

7-Bromo-5-(trifluoromethyl)-3,4-dihydronaphthalen-1(2H)-one and similar compounds are utilized in the synthesis of complex polycyclic hydrocarbons. This process involves coupling reactions with various halides and subsequent electrocyclic ring closure. These methods are significant in the creation of chrysenes and other a-fused phenanthrenes, which have applications in organic electronics and pharmaceuticals (Gilchrist & Summersell, 1988).

2. Structural Analysis and Reactivity

Studies on compounds structurally related to this compound focus on their structural characteristics and reactivity. These compounds provide insights into various chemical reactions, such as carbene addition and bromination, and contribute to the understanding of molecular structures through spectroscopic techniques (Müller & Nguyen-Thi, 1984).

3. Development of Novel Organic Compounds

Research involving derivatives of dihydronaphthalene, like this compound, contributes to the development of novel organic compounds. These studies involve Suzuki cross-coupling and Wittig olefination reactions, leading to the creation of new arenothiophenes and benzothiophenes with potential applications in material science and drug development (Watanabe et al., 2005).

4. Investigation of Noncovalent Interactions

The compound this compound is instrumental in studies focusing on noncovalent interactions, such as hydrogen bonding and halogen bonding. These investigations are crucial in understanding molecular stability and reactivity, which are fundamental in drug design and molecular engineering (Gouda et al., 2022).

5. Exploration of Novel Synthetic Methods

Research on compounds similar to this compound has led to the exploration of novel synthetic methods. These methods have been used to create various substituted chromenes and thiochromenes, contributing to the field of synthetic organic chemistry and the development of new chemical entities (Gabbutt et al., 1994).